Cas no 53400-11-6 (1,2,4-Triazine-3,5(2H,4H)-dione, 2,4,6-trimethyl-)

• Product Name: 1,2,4-Triazine-3,5(2H,4H)-dione, 2,4,6-trimethyl-
• CAS No: 53400-11-6
• MF: C₆H₉N₃O₂
• MW: 155.154560804367
• CID: 1582334
• PubChem ID: 13598579
• Update Time: 2025-04-21

1,2,4-Triazine-3,5(2H,4H)-dione, 2,4,6-trimethyl- Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Triazine-3,5(2H,4H)-dione, 2,4,6-trimethyl-
• 2,4,6-trimethyl-1,2,4-triazine-3,5-dione
• 2,4,6-Trimethyl-1,2,4-triazine-3,5(2H,4H)-dione
• SCHEMBL14981440
• DTXSID20544698
• 53400-11-6

• Inchi： 1S/C6H9N3O2/c1-4-5(10)8(2)6(11)9(3)7-4/h1-3H3
• InChI Key： MRHQZZNFNFIKEG-UHFFFAOYSA-N
• SMILES： O=C1N(C)N=C(C)C(N1C)=O

Computed Properties

• Exact Mass: 155.06957
• Monoisotopic Mass: 155.069476538g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 53Ų

Experimental Properties

• PSA: 52.98

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Triazines 1,2,4-triazines